Cas no 2248368-61-6 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(furan-2-yl)-2-methylpropanoate)

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(furan-2-yl)-2-methylpropanoate is a specialized organic compound featuring a phthalimide core linked to a furan-substituted propanoate ester. Its structural design combines the reactivity of the isoindole-1,3-dione moiety with the heterocyclic furan group, making it a versatile intermediate in synthetic chemistry. The compound is particularly useful in the development of pharmaceuticals, agrochemicals, and functional materials due to its ability to participate in nucleophilic substitutions and cycloaddition reactions. Its stability under various conditions and compatibility with further functionalization enhance its utility in multi-step syntheses. The presence of both aromatic and aliphatic components allows for tailored modifications to meet specific research or industrial requirements.
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(furan-2-yl)-2-methylpropanoate structure
2248368-61-6 structure
Product Name:1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(furan-2-yl)-2-methylpropanoate
CAS No:2248368-61-6
MF:C16H13NO5
MW:299.278124570847
CID:5965982
PubChem ID:165976718
Update Time:2025-06-08

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(furan-2-yl)-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

    • 2248368-61-6
    • 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(furan-2-yl)-2-methylpropanoate
    • EN300-6514583
    • Inchi: 1S/C16H13NO5/c1-10(9-11-5-4-8-21-11)16(20)22-17-14(18)12-6-2-3-7-13(12)15(17)19/h2-8,10H,9H2,1H3
    • InChI Key: SRIPUJBNCRMUSR-UHFFFAOYSA-N
    • SMILES: O(C(C(C)CC1=CC=CO1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

  • Exact Mass: 299.07937252g/mol
  • Monoisotopic Mass: 299.07937252g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 453
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 76.8Ų

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(furan-2-yl)-2-methylpropanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6514583-0.05g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(furan-2-yl)-2-methylpropanoate
2248368-61-6
0.05g
$683.0 2023-05-23
Enamine
EN300-6514583-0.1g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(furan-2-yl)-2-methylpropanoate
2248368-61-6
0.1g
$715.0 2023-05-23
Enamine
EN300-6514583-0.25g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(furan-2-yl)-2-methylpropanoate
2248368-61-6
0.25g
$748.0 2023-05-23
Enamine
EN300-6514583-0.5g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(furan-2-yl)-2-methylpropanoate
2248368-61-6
0.5g
$781.0 2023-05-23
Enamine
EN300-6514583-1.0g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(furan-2-yl)-2-methylpropanoate
2248368-61-6
1g
$813.0 2023-05-23
Enamine
EN300-6514583-2.5g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(furan-2-yl)-2-methylpropanoate
2248368-61-6
2.5g
$1594.0 2023-05-23
Enamine
EN300-6514583-5.0g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(furan-2-yl)-2-methylpropanoate
2248368-61-6
5g
$2360.0 2023-05-23
Enamine
EN300-6514583-10.0g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(furan-2-yl)-2-methylpropanoate
2248368-61-6
10g
$3500.0 2023-05-23

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(furan-2-yl)-2-methylpropanoate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(furan-2-yl)-2-methylpropanoate (CAS No. 2248368-61-6)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(furan-2-yl)-2-methylpropanoate (CAS No. 2248368-61-6) is a specialized organic molecule that has garnered significant attention in pharmaceutical and material science research. Its unique structure, combining a furan ring with an isoindole-1,3-dione moiety, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel heterocyclic scaffolds in medicinal chemistry.

One of the key features of this compound is its ester linkage, which allows for further functionalization. The presence of the furan-2-yl group introduces aromaticity and potential π-π stacking interactions, critical for binding to biological targets. Recent studies highlight its relevance in designing small-molecule inhibitors for enzymes involved in inflammatory pathways, aligning with the growing focus on anti-inflammatory therapeutics. This aligns with trending searches like "heterocyclic compounds in drug design" and "furan derivatives in medicine," reflecting broader industry interests.

From a synthetic chemistry perspective, CAS No. 2248368-61-6 serves as a valuable building block for multicomponent reactions. Its compatibility with click chemistry and other modern synthetic techniques has been explored in peer-reviewed journals, addressing common queries such as "how to modify isoindole derivatives" or "applications of furan-based esters." The compound’s stability under mild conditions also makes it suitable for scalable production, a topic frequently searched by process chemists.

In material science, the 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl group contributes to the development of organic semiconductors and photoactive materials. With the surge in renewable energy research, this compound’s potential in organic photovoltaics (OPVs) has been investigated, tapping into popular search terms like "furan polymers for solar cells" and "isoindole-based electronic materials." Its electron-withdrawing properties and planar structure enhance charge transport, a hot topic in sustainable technology forums.

Quality control and analytical characterization of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(furan-2-yl)-2-methylpropanoate are critical for industrial adoption. Techniques such as HPLC, NMR, and mass spectrometry are routinely employed, as evidenced by searches for "CAS 2248368-61-6 purity analysis" and "spectroscopic data of furan esters." Regulatory compliance, particularly in REACH and FDA submissions, further underscores its importance, linking to queries about "safe handling of specialty esters."

In summary, CAS No. 2248368-61-6 represents a multifaceted compound bridging pharmaceuticals and advanced materials. Its structural ingenuity and adaptability to cutting-edge research trends—from drug discovery to green energy—ensure its continued relevance. As scientists explore its untapped potential, this compound is poised to remain a focal point in both academic and industrial settings.

Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk